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For researchers, scientists, and drug development professionals, understanding the nuanced

differences in protein-protein interactions among isoforms of the RNA-binding motif protein 10

(RBM10) is critical for elucidating its role in cellular processes and disease. This guide provides

a comparative analysis of the known interactomes of RBM10 isoforms, supported by

experimental methodologies and visualizations to facilitate further research and therapeutic

development.

Introduction to RBM10 and its Isoforms
RNA-binding motif protein 10 (RBM10) is a crucial regulator of alternative splicing, a

fundamental process for generating proteomic diversity.[1][2] The RBM10 gene, located on the

X chromosome, gives rise to multiple protein isoforms through alternative splicing of its own

pre-mRNA.[1][3] The two most predominantly studied isoforms are RBM10v1 (the full-length

canonical isoform) and RBM10v2, which lacks a 77-amino acid domain encoded by exon 4.[4]

This structural difference, particularly within the first RNA Recognition Motif (RRM1), suggests

that the two isoforms may have distinct RNA binding specificities and, consequently, different

protein interactors and functions.[3][5] Indeed, emerging evidence suggests that RBM10

isoforms can have opposing roles in cellular processes such as proliferation and apoptosis.[5]
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A direct, quantitative, side-by-side comparison of the interactomes of RBM10v1 and RBM10v2

from a single, comprehensive study is not yet available in the published literature. This

represents a significant knowledge gap in the field. However, by synthesizing data from various

studies that have identified RBM10 protein-protein interactions, a qualitative comparison can

be constructed. Many studies, unfortunately, do not specify the isoform used or employ

antibodies that may not distinguish between them.

The following table summarizes the known protein interactors of RBM10, noting the isoform

when specified in the source literature.
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Interacting Protein
Function of
Interactor

RBM10 Isoform(s)
Experimental
Method

Spliceosomal

Components

SF1

Splicing factor,

involved in pre-mRNA

splicing

Unspecified Yeast two-hybrid[3]

U2AF

Splicing factor,

involved in 3'-splice

site recognition

Unspecified Yeast two-hybrid[3]

DHX15/PRP43
Spliceosomal RNA

helicase
Unspecified Yeast two-hybrid[3]

Ribosomal Proteins

uL18 (RPL5)

Ribosomal protein,

component of the 60S

subunit

Unspecified
Co-IP/Mass

Spectrometry[6]

uL5 (RPL11)

Ribosomal protein,

component of the 60S

subunit

Unspecified
Co-IP/Mass

Spectrometry[6]

Transcription & Cell

Cycle Regulation

c-Myc
Transcription factor,

oncoprotein
Unspecified

Co-

Immunoprecipitation[6

]

MDM2

E3 ubiquitin ligase,

negative regulator of

p53

Unspecified

Co-

Immunoprecipitation[3

]

p53 Tumor suppressor Unspecified
Functional

Association[3]

Other Interactors
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FilGAP
A GTPase-activating

protein for Rac
Unspecified

Protein Interaction

Study[7]

2A-DUB
Deubiquitinase

complex
Unspecified

Protein Interaction

Study[7]

SRSF2 Splicing factor
RBM10 (wild-type)

and C761Y mutant

Co-

Immunoprecipitation[3

]

Key Signaling Pathways Involving RBM10
RBM10 has been implicated in several critical signaling pathways that regulate cell fate. The

diagrams below illustrate some of these interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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